Cas no 1213018-70-2 (methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate
• CAS No: 1213018-70-2
• MF: C₈H₁₀N₂O₅
• MW: 214.175402164459
• CID: 6239380
• PubChem ID: 165861195
• Update Time: 2025-06-10

methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate
• EN300-1164264
• 1213018-70-2

• Inchi： 1S/C8H10N2O5/c1-14-8(11)4-5(9)6-2-3-7(15-6)10(12)13/h2-3,5H,4,9H2,1H3/t5-/m0/s1
• InChI Key： CLCOFAWLKQHPGS-YFKPBYRVSA-N
• SMILES： O1C(=CC=C1[C@H](CC(=O)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.05897142g/mol
• Monoisotopic Mass: 214.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate

Introduction to Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate (CAS No. 1213018-70-2)

Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate, a compound with the chemical formula C₇H₁₀N₂O₄, is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. This highly versatile molecule has garnered significant attention in the scientific community due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an amino group and a nitro-substituted furan ring makes it a valuable building block for the development of novel therapeutic agents.

The compound is characterized by its (3S) stereochemistry, which plays a crucial role in determining its biological activity. In recent years, there has been a growing interest in the development of enantioselective synthetic methodologies to produce chiral compounds like Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate with high purity and yield. Advances in asymmetric catalysis and biocatalysis have enabled researchers to achieve this goal, opening up new avenues for drug discovery.

One of the most promising applications of Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate is in the synthesis of antimicrobial agents. The nitro group in its structure can be readily reduced to an amine, which can then be further functionalized to produce compounds with enhanced antibacterial and antifungal properties. Recent studies have demonstrated that derivatives of this compound exhibit significant activity against multidrug-resistant pathogens, making them a potential candidate for the development of new antibiotics.

In addition to its antimicrobial properties, Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate has also shown promise in the field of anticancer research. The unique combination of functional groups in its structure allows it to interact with biological targets in multiple ways, potentially leading to the development of multifunctional therapeutic agents. Preliminary studies have indicated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression.

The synthesis of Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate involves several key steps, including the nitration of furan derivatives and subsequent stereoselective reduction. The use of green chemistry principles has been increasingly emphasized in recent years to minimize waste and improve efficiency. For instance, catalytic hydrogenation techniques have been employed to achieve high yields while reducing the environmental impact of the process.

Another important aspect of working with Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate is its stability under various conditions. The compound can be stored at room temperature without significant degradation, making it convenient for laboratory use. However, it is essential to handle it with appropriate safety measures due to its potential reactivity with strong oxidizing agents.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate and its derivatives. Several preclinical studies have been conducted to evaluate its efficacy and safety profile. These studies have shown that the compound exhibits low toxicity and high selectivity for biological targets, suggesting its suitability for further development into clinical candidates.

In conclusion, Methyl (3S)-3-amino-3-(5-nitrofuran-2-yl)propanoate is a versatile and promising compound with significant applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for the development of new drugs targeting various diseases. As research continues to uncover new synthetic methods and applications, this compound is likely to play an increasingly important role in drug discovery and development.